![molecular formula C5H5BrN2OS B2518078 3-Amino-5-bromothiophene-2-carboxamide CAS No. 494833-79-3](/img/structure/B2518078.png)
3-Amino-5-bromothiophene-2-carboxamide
Overview
Description
3-Amino-5-bromothiophene-2-carboxamide is an organic compound with the molecular formula C5H5BrN2OS and a molecular weight of 221.08 . It is used in the field of chemistry as a building block .
Synthesis Analysis
The synthesis of 3-Amino-5-bromothiophene-2-carboxamide involves a reaction with 2-Bromopropionyl chloride and triethylamine in tetrahydrofuran at 20℃ for approximately 10 minutes. This is followed by a reaction with pyrrolidine in tetrahydrofuran at 70℃ for 1 hour .Molecular Structure Analysis
The molecular structure of 3-Amino-5-bromothiophene-2-carboxamide consists of a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The ring is substituted at the 3rd position with an amino group (-NH2) and at the 5th position with a bromine atom (Br). The 2nd position of the ring is attached to a carboxamide group (-C(O)NH2) .Physical And Chemical Properties Analysis
3-Amino-5-bromothiophene-2-carboxamide is a solid compound. It should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .Safety and Hazards
properties
IUPAC Name |
3-amino-5-bromothiophene-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2OS/c6-3-1-2(7)4(10-3)5(8)9/h1H,7H2,(H2,8,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OENVOVSDQLMDDA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1N)C(=O)N)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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